Cas no 1805285-21-5 (Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate)

• Product Name: Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate
• CAS No: 1805285-21-5
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4876777
• Update Time: 2025-06-08

Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate

• Inchi： 1S/C12H12F2N2O2/c1-3-18-10(17)4-8-9(5-15)16-6-7(2)11(8)12(13)14/h6,12H,3-4H2,1-2H3
• InChI Key： VHHKWXPHGBNKKO-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN=C(C#N)C=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate

Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate (CAS No. 1805285-21-5): A Comprehensive Overview

Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate, identified by its CAS number 1805285-21-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its pyridine core structure modified with cyano, difluoromethyl, and methyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate consists of a pyridine ring substituted at the 2-position with a cyano group, at the 4-position with a difluoromethyl group, and at the 5-position with a methyl group. The presence of these functional groups imparts distinct reactivity and electronic characteristics to the molecule, making it a versatile building block for synthetic chemists. The acetate ester moiety at the 3-position further enhances its utility as a synthetic precursor, allowing for facile modifications through nucleophilic acyl substitution reactions.

In recent years, Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate has been explored in various research contexts, particularly in the synthesis of biologically active molecules. Its pyridine scaffold is a common motif in many pharmacophores, and the introduction of electron-withdrawing groups such as the cyano and difluoromethyl substituents can significantly influence the molecule's binding affinity and metabolic stability. This has led to its incorporation in the design of potential drug candidates targeting a range of therapeutic areas.

One of the most compelling aspects of Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate is its role in the development of small-molecule inhibitors. The combination of electron-withdrawing and lipophilic groups on the pyridine ring can optimize interactions with biological targets such as enzymes and receptors. For instance, researchers have utilized this compound as a key intermediate in synthesizing inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

Recent advancements in computational chemistry have further highlighted the potential of Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate. Molecular modeling studies have demonstrated that modifications to its structure can fine-tune its interactions with biological targets. For example, computational screening has identified derivatives of this compound that exhibit enhanced binding to specific protein pockets, suggesting their potential as lead compounds for drug development. These studies underscore the importance of structural optimization in maximizing therapeutic efficacy.

The synthesis of Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include condensation reactions to form the pyridine ring, followed by functional group manipulations to introduce the cyano, difluoromethyl, and methyl substituents. The final step often involves esterification to incorporate the acetate moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

In addition to its pharmaceutical applications, Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate has shown promise in materials science research. Its unique electronic properties make it a candidate for use in organic electronic devices such as light-emitting diodes (LEDs) and photovoltaic cells. The presence of electron-withdrawing groups can influence charge transport properties, making it an interesting material for developing new types of electronic components.

The future prospects for Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate are promising, with ongoing research exploring its potential in various fields. As our understanding of molecular interactions continues to evolve, new applications for this compound are likely to emerge. Whether it is through the development of novel therapeutics or innovative materials, Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-acetate is poised to play a significant role in advancing scientific discovery.